Cas no 110081-94-2 (Aconitane-1,9,10-triol,20-ethyl-14,16-dimethoxy-4-(methoxymethyl)-7,8-[methylenebis(oxy)]-, 1-acetate,(1a,14a,16b)- (9CI))

• Product Name: Aconitane-1,9,10-triol,20-ethyl-14,16-dimethoxy-4-(methoxymethyl)-7,8-[methylenebis(oxy)]-, 1-acetate,(1a,14a,16b)- (9CI)
• CAS No: 110081-94-2
• MF: C₂₇H₄₁NO₉
• MW: 523.615749120712
• CID: 216834
• Update Time: 2025-04-19

Aconitane-1,9,10-triol,20-ethyl-14,16-dimethoxy-4-(methoxymethyl)-7,8-[methylenebis(oxy)]-, 1-acetate,(1a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Aconitane-1,9,10-triol,20-ethyl-14,16-dimethoxy-4-(methoxymethyl)-7,8-[methylenebis(oxy)]-, 1-acetate,(1a,14a,16b)- (9CI)
• 9H-14b,8a,12-Ethanylylidene-6,8-methano-8aH-1,3-dioxolo[1,8a]naphth[2,3-b]azocine,aconitane-1,9,10-triol deriv.
• Talitine C
• Aconitane-1,9,10-triol, 20-ethyl-14,16-dimethoxy-4-(methoxymethyl)-7,8-[methylenebis(oxy)]-, 1-acetate, (1α,14α,16β)- (9CI)

• Inchi： 1S/C27H41NO9/c1-6-28-12-22(13-32-3)8-7-19(37-15(2)29)26-18(22)11-23(21(26)28)25(36-14-35-23)10-17(33-4)16-9-24(26,30)27(25,31)20(16)34-5/h16-21,30-31H,6-14H2,1-5H3
• InChI Key： WCUHVVVOISVBEH-UHFFFAOYSA-N
• SMILES： CCN1C2C34C5(C6(C7(C2(OCO7)CC3C(CCC4OC(=O)C)(COC)C1)CC(C(C6OC)C5)OC)O)O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 615.4±55.0 °C(Predicted)
• PSA: 52.54
• pka: 12.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines